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Compound of Interest

Compound Name: 1-Bromobutane-D9

Cat. No.: B032881 Get Quote

For researchers, scientists, and professionals in drug development requiring high-purity 1-
Bromobutane-D9, several commercial suppliers offer this deuterated compound with varying

specifications. This technical guide provides a summary of available suppliers, a plausible

experimental protocol for its synthesis, and key quality control methodologies.

Commercial Supplier Summary
The following table summarizes key quantitative data for 1-Bromobutane-D9 available from

various commercial suppliers. This information is crucial for selecting the appropriate grade of

material for specific research and development needs.
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Supplier
Isotopic Purity
(atom % D)

Chemical
Purity

CAS Number Notes

--INVALID-LINK-- 99 Not specified 98195-36-9

Certificate of

Analysis

available.[1]

--INVALID-LINK-- 98 ≥99% (CP) 98195-36-9

Certificate of

Analysis

available for

specific lots.[2][3]

--INVALID-LINK-- 98 98% 98195-36-9

Sold through

distributors like

Fisher Scientific.

[4][5][6]

--INVALID-LINK-- Not specified Not specified 98195-36-9
For research use

only.[7][8]

--INVALID-LINK-- Not specified Not specified 98195-36-9

Accompanied by

a Certificate of

Analysis.[9][10]

--INVALID-LINK-- Not specified Not specified 98195-36-9

Provides

reference

standards.[11]

Experimental Protocols
While specific proprietary synthesis and purification protocols for high-purity 1-Bromobutane-
D9 are not publicly disclosed by suppliers, a representative experimental procedure can be

adapted from established methods for the synthesis of non-deuterated 1-bromobutane. The

key modification would be the use of deuterated starting materials.

Representative Synthesis of 1-Bromobutane-D9
This protocol is based on the nucleophilic substitution of a deuterated butanol with a bromide

source.
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Materials:

Butan-1-ol-D10 (or a suitably deuterated butanol)

Sodium bromide (NaBr)

Concentrated sulfuric acid (H₂SO₄)

Deuterated water (D₂O)

Anhydrous calcium chloride (CaCl₂)

Procedure:

Reaction Setup: In a round-bottomed flask, combine Butan-1-ol-D10, sodium bromide, and

deuterated water. The flask is placed in an ice bath to manage the exothermic reaction.[9]

[12]

Acid Addition: Slowly add concentrated sulfuric acid to the cooled and stirred mixture. The

slow addition is crucial to control the temperature and prevent side reactions.[9][12]

Reflux: After the addition of acid is complete, the mixture is heated to reflux for approximately

45-60 minutes. This provides the necessary energy to drive the SN2 reaction to completion.

Distillation: The crude 1-Bromobutane-D9 is isolated from the reaction mixture by

distillation.[10][12]

Workup and Purification:

The distillate is washed sequentially with water, concentrated sulfuric acid (to remove

unreacted alcohol and ether byproducts), and a sodium bicarbonate or sodium hydroxide

solution (to neutralize any remaining acid).[4][9][10]

The organic layer is then dried over a suitable drying agent, such as anhydrous calcium

chloride.[9][10]

Final purification is achieved by a second distillation, collecting the fraction boiling at the

expected temperature for 1-Bromobutane-D9.[4][12]
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Quality Control Methodologies
Ensuring the high purity of 1-Bromobutane-D9 is critical for its application in drug development

and research. The primary analytical techniques for this purpose are Nuclear Magnetic

Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR (Proton NMR): This technique is used to determine the chemical purity and the

degree of deuteration. In a high-purity sample of 1-Bromobutane-D9, the proton signals

corresponding to the butyl chain should be absent or significantly diminished. The

presence of residual proton signals allows for the quantification of non-deuterated or

partially deuterated impurities.

²H NMR (Deuterium NMR): This method directly detects the deuterium nuclei, providing

information about the positions and extent of deuteration.

¹³C NMR (Carbon-13 NMR): This can be used to confirm the carbon skeleton of the

molecule and to identify any carbon-containing impurities.

Mass Spectrometry (MS):

Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for

separating volatile impurities and determining the isotopic distribution. The mass spectrum

of 1-Bromobutane-D9 will show a characteristic molecular ion peak cluster corresponding

to the different bromine isotopes (⁷⁹Br and ⁸¹Br) and the deuterated butyl fragment. The

presence of ions at lower masses can indicate the presence of partially deuterated or non-

deuterated species. The relative intensities of these peaks are used to calculate the

isotopic enrichment.[13]

Visualizations
Logical Workflow for Synthesis and Purification
The following diagram illustrates the logical steps involved in the synthesis and purification of

high-purity 1-Bromobutane-D9.
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Synthesis Purification

Start Materials:
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Drying

(anhydrous CaCl₂) Final Distillation High-Purity
1-Bromobutane-D9

Click to download full resolution via product page

Caption: A logical workflow for the synthesis and purification of 1-Bromobutane-D9.

Experimental Workflow for Quality Control
This diagram outlines the key steps in the quality control analysis of the final 1-Bromobutane-
D9 product.
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Caption: An experimental workflow for the quality control of 1-Bromobutane-D9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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